Cas no 189057-82-7 (1-Naphthalenebutanoicacid, b-oxo-, ethyl ester)

1-Naphthalenebutanoicacid, b-oxo-, ethyl ester structure
189057-82-7 structure
Product Name:1-Naphthalenebutanoicacid, b-oxo-, ethyl ester
CAS No:189057-82-7
MF:C16H16O3
MW:256.296444892883
MDL:MFCD03844428
CID:115511
PubChem ID:10682502
Update Time:2025-04-18

1-Naphthalenebutanoicacid, b-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenebutanoicacid, b-oxo-, ethyl ester
    • ethyl 4-(1-naphthyl)-3-oxobutanoate
    • ethyl 4-(naphthalen-4-yl)-3-oxobutanoate
    • ethyl 4-naphthalen-1-yl-3-oxobutanoate
    • 3-oxo-4-naphthylbutanoic acid ethyl ester
    • 4-NAPHTHALEN-1-YL-3-OXO-BUTYRIC ACID ETHYL ESTER
    • ethyl 4-(naphthalen-1-yl)-3-oxobutanoate
    • AKOS027381133
    • DTXSID70443485
    • 1-Naphthalenebutanoic acid, beta-oxo-, ethyl ester
    • MFCD03844428
    • SCHEMBL8366149
    • 189057-82-7
    • MDL: MFCD03844428
    • Inchi: 1S/C16H16O3/c1-2-19-16(18)11-14(17)10-13-8-5-7-12-6-3-4-9-15(12)13/h3-9H,2,10-11H2,1H3
    • InChI Key: ALDWRUPLOQNVTC-UHFFFAOYSA-N
    • SMILES: O=C(CC(=O)OCC)CC1C=CC=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 256.11000
  • Monoisotopic Mass: 256.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.149
  • Boiling Point: 388.095°C at 760 mmHg
  • Flash Point: 171.212°C
  • Refractive Index: 1.578
  • PSA: 43.37000
  • LogP: 2.90460

1-Naphthalenebutanoicacid, b-oxo-, ethyl ester Pricemore >>

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